Cas no 57883-33-7 (Quinoline, 1-butyl-1,2,3,4-tetrahydro-5,7-dinitro-)
57883-33-7 structure
Product Name:Quinoline, 1-butyl-1,2,3,4-tetrahydro-5,7-dinitro-
CAS No:57883-33-7
MF:C13H17N3O4
MW:279.291783094406
CID:343878
PubChem ID:12288375
Update Time:2025-04-19
Quinoline, 1-butyl-1,2,3,4-tetrahydro-5,7-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1-butyl-1,2,3,4-tetrahydro-5,7-dinitro-
- 1-butyl-5,7-dinitro-3,4-dihydro-2H-quinoline
- 57883-33-7
- DTXSID50484699
-
- Inchi: 1S/C13H17N3O4/c1-2-3-6-14-7-4-5-11-12(14)8-10(15(17)18)9-13(11)16(19)20/h8-9H,2-7H2,1H3
- InChI Key: BYDOYFSHDFMNOZ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC(=CC2=C1CCCN2CCCC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 279.12201
- Monoisotopic Mass: 279.12190603g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 94.9Ų
Experimental Properties
- PSA: 89.52
Quinoline, 1-butyl-1,2,3,4-tetrahydro-5,7-dinitro- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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